2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride
Overview
Description
“2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride” is a biochemical compound with the molecular formula C5H7N3OS•HCl and a molecular weight of 193.65 . It is used for research purposes .
Synthesis Analysis
The synthesis of 2-aminothiazole-based compounds, which includes “2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The molecular structure of “2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride” includes a thiazole ring, which is a ring structure containing both sulfur and nitrogen atoms .Chemical Reactions Analysis
2-aminothiazole-based compounds, including “2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride”, have been associated with various biological activities such as anticancer, antioxidant, antimicrobial, and anti-inflammatory activities .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride” include a molecular weight of 193.65 and a molecular formula of C5H7N3OS•HCl .Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including 2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride, have been found to exhibit antimicrobial activity . This makes them useful in the development of new antimicrobial agents.
Antiretroviral Activity
Some thiazole derivatives have been used in the development of antiretroviral drugs . For example, ritonavir, an antiretroviral medication used to treat and prevent the HIV/AIDS, contains a thiazole moiety .
Antifungal Activity
Thiazole derivatives have also been used in the development of antifungal agents . For instance, abafungin, an antifungal medication, contains a thiazole moiety .
Anticancer Activity
Thiazole derivatives have shown potential in the field of anticancer research . For example, tiazofurin, an anticancer drug, contains a thiazole moiety . Additionally, some 2-aminothiazole-based compounds have demonstrated selective action towards certain cancer cells .
Anti-inflammatory Activity
Thiazole derivatives have been associated with anti-inflammatory activity . This makes them potential candidates for the development of new anti-inflammatory drugs.
Antioxidant Activity
Thiazole derivatives have been found to exhibit antioxidant activity . This property can be useful in the development of drugs for conditions associated with oxidative stress.
Anti-Alzheimer Activity
Some thiazole derivatives have shown potential in the treatment of Alzheimer’s disease . This opens up new possibilities for the development of drugs for neurodegenerative disorders.
Antihypertensive Activity
Thiazole derivatives have also been associated with antihypertensive activity . This makes them potential candidates for the development of new antihypertensive drugs.
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found to exhibit a broad range of biological activities, including anticancer, antiviral, antimicrobial, anticonvulsant, antidiabetic, antihypertensive, antileishmanial, and anti-inflammatory activities . This suggests that the compound may interact with multiple targets depending on the specific biological context.
Mode of Action
For instance, voreloxin, a thiazole derivative, binds to DNA and interacts with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Future Directions
properties
IUPAC Name |
2-amino-N-(1,3-thiazol-2-yl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3OS.ClH/c6-3-4(9)8-5-7-1-2-10-5;/h1-2H,3,6H2,(H,7,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNPGISPCFLJPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N1)NC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(1,3-thiazol-2-yl)acetamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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